![molecular formula C23H28ClN3O3S B2808418 N-(5-methoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-3-phenylpropanamide hydrochloride CAS No. 1330402-99-7](/img/structure/B2808418.png)
N-(5-methoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-3-phenylpropanamide hydrochloride
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Description
N-(5-methoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-3-phenylpropanamide hydrochloride is a useful research compound. Its molecular formula is C23H28ClN3O3S and its molecular weight is 462.01. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Synthesis of Heterocyclic Compounds
A study by Abu‐Hashem et al. (2020) explores the synthesis of novel heterocyclic compounds, demonstrating their potential as COX-1/COX-2 inhibitors with analgesic and anti-inflammatory activities. These findings suggest the compound's utility in developing new medicinal chemistry.
Cytotoxic Activity Against Cancer Cells
Ding et al. (2012) investigated novel compounds with imidazo[2,1-b]thiazole scaffolds, including N-(5-methoxybenzo[d]thiazol-2-yl) derivatives, for their cytotoxicity against human cancer cell lines (Ding et al., 2012). These compounds showed potential as inhibitors, particularly against MDA-MB-231 breast cancer cells.
Synthesis and Chemical Structure
Crystal Structure Analysis
The crystal structure of a derivative of N-(5-methoxybenzo[d]thiazol-2-yl) has been analyzed, showing specific dihedral angles between various molecular rings, as reported by Duan et al. (2014) (Duan et al., 2014). This study contributes to understanding the molecular geometry of such compounds.
Synthesis for Medical Imaging
Wang et al. (2017) synthesized a derivative of N-(5-methoxybenzo[d]thiazol-2-yl) for use in PET imaging for Parkinson's disease, highlighting its potential in diagnostic imaging (Wang et al., 2017).
Pharmacological and Chemical Properties
- Histone Deacetylase Inhibition: A study by Lee et al. (2018) on 5-aroylindolyl-substituted hydroxamic acids, related to N-(5-methoxybenzo[d]thiazol-2-yl) derivatives, found that these compounds selectively inhibit histone deacetylase 6, which is significant for Alzheimer's disease treatment (Lee et al., 2018).
properties
IUPAC Name |
N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)-3-phenylpropanamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O3S.ClH/c1-28-19-8-9-21-20(17-19)24-23(30-21)26(12-11-25-13-15-29-16-14-25)22(27)10-7-18-5-3-2-4-6-18;/h2-6,8-9,17H,7,10-16H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNLPBTJDNVKLNG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)SC(=N2)N(CCN3CCOCC3)C(=O)CCC4=CC=CC=C4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-methoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-3-phenylpropanamide hydrochloride |
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